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Compound of Interest

Compound Name: Sulfacarbamide

Cat. No.: B1682644 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for handling Sulfacarbamide,

offering procedural, step-by-step guidance to ensure the well-being of researchers, scientists,

and drug development professionals. By adhering to these protocols, you can minimize risks

and maintain a safe laboratory environment.

Essential Safety Information at a Glance
Proper handling of Sulfacarbamide is crucial due to its potential health effects. It is classified

as harmful if swallowed and may cause an allergic skin reaction. Adherence to recommended

personal protective equipment (PPE) and handling procedures is mandatory to mitigate these

risks.
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Hazard Classification
Personal Protective
Equipment (PPE)
Recommendations

Occupational Exposure
Limits

GHS Classification

Eye/Face Protection: Safety

glasses with side-shields or

goggles.

Latvia: 1 mg/m³ (8-hour Time-

Weighted Average)[1]

Acute Toxicity, Oral (Category

4)[1]

Hand Protection: Chemical-

resistant gloves (e.g., nitrile or

neoprene).[1][2]

No specific OSHA PEL or

ACGIH TLV has been

established for

Sulfacarbamide.

Skin Sensitization (Category 1)

[1]

Skin and Body Protection:

Laboratory coat, long pants,

and closed-toe shoes.

Respiratory Protection:

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) if dusts are generated.

Operational Plan: From Receipt to Disposal
This section outlines a standard operating procedure for the safe handling and disposal of

Sulfacarbamide in a laboratory setting.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Sulfacarbamide in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.

Keep it segregated from incompatible materials.

2. Engineering Controls:

Always handle Sulfacarbamide in a well-ventilated area.
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For procedures that may generate dust, such as weighing or preparing solutions, use a

chemical fume hood or a ventilated balance enclosure.

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields at all times.

Gloves: Wear chemical-resistant gloves. While specific chemical resistance data for

Sulfacarbamide is limited, nitrile and neoprene gloves are generally recommended for

handling many chemicals. Always inspect gloves for tears or punctures before use and

change them immediately if contaminated.

Body Protection: A buttoned laboratory coat, long pants, and closed-toe shoes are required

to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, a

NIOSH-approved respirator with a particulate filter (such as an N95) should be used.

4. Handling Procedures:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

5. Spill and Emergency Procedures:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For small spills of solid material, gently sweep it up, avoiding dust generation, and place it in

a sealed container for disposal.

For larger spills, follow your institution's emergency procedures.

6. Waste Disposal:
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All Sulfacarbamide waste, including contaminated labware and PPE, should be treated as

hazardous chemical waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste through a licensed chemical disposal company or in accordance with

your institution's and local regulations. Controlled incineration is a potential disposal method.

Do not discharge Sulfacarbamide waste into sewer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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